Dibenzo[b,d]furan-2,8-diyldiboronic acid

• IUPAC Name: (8-boronodibenzofuran-2-yl)boronic acid
• InChI: InChI=1S/C12H10B2O5/c15-13(16)7-1-3-11-9(5-7)10-6-8(14(17)18)2-4-12(10)19-11/h1-6,15-18H
• InChI Key: VKVRMVMMRAFRMP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)OC3=C2C=C(C=C3)B(O)O)(O)O
• Molecular Formula: C12H10B2O5
• Molecular Weight: 255.8 g/mol

Description

Dibenzo[b,d]furan-2,8-diyldiboronic acid (DBF) is a boronic acid derivative that has been extensively studied for its potential applications in various scientific fields. DBF is a versatile compound that can be used for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials.

Scientific Research Applications

Antimycobacterial Activity

Dibenzo[b,d]furan derivatives have been explored for their antimycobacterial properties. A study involving the synthesis of novel dibenzo[b,d]furan-1,2,3-triazole conjugates showed significant activity against Mycobacterium tuberculosis. Some derivatives, such as 1-(4-bromobenzyl)-4-(dibenzo[b,d]furan-2-yl)-1H-1,2,3-triazole, emerged as promising antitubercular agents with low cytotoxicity against human cell lines, highlighting their potential in treating tuberculosis (Yempala et al., 2014).

Organic Light-Emitting Diodes (OLEDs)

Dibenzo[b,d]furan-based compounds have been utilized in the development of high-performance blue phosphorescent OLEDs. Asymmetrically difunctionalized dibenzo[b,d]furan derivatives have shown to enhance the performance of blue phosphorescent OLEDs, with some derivatives demonstrating superior external quantum efficiencies and low efficiency roll-off. This research highlights the potential of dibenzo[b,d]furan derivatives in improving the efficiency and durability of OLED devices (Hong et al., 2020).

Organic Thin Film Transistors (OTFTs)

A novel anthracene derivative coupled with dibenzo[b,d]furan units has been synthesized for application in OTFT devices. This compound, due to its excellent thermal stability, fine film-forming property, and rigid planarity, demonstrated decent hole mobility and favorable green solid fluorescence, showcasing the potential of dibenzo[b,d]furan derivatives in organic electronics (Zhao et al., 2017).

Environmental Monitoring

Dibenzo[b,d]furan derivatives have also been synthesized for potential application in photonic biosensors aimed at monitoring environmental pollutants like dioxins. These compounds could be used in the development of selective single-stranded DNA aptamers, which are key molecular recognition elements in biosensors, highlighting their utility in environmental science and safety monitoring (Kalantzi et al., 2021).

Mechanism of Action

Mode of Action

It is known that dibenzofuran derivatives can undergo electrophilic reactions, such as halogenation and friedel-crafts reactions .

Biochemical Pathways

Dibenzofuran derivatives have been used in the synthesis of high-efficiency and long-lived blue phosphorescent organic light-emitting diodes (pholeds), suggesting a potential role in energy transfer processes .

Result of Action

Related compounds have shown high thermal stability, deep highest occupied molecular orbital energy levels, and high triplet energy, which are important properties for materials used in pholeds .

Action Environment

The action of Dibenzo[b,d]furan-2,8-diyldiboronic acid can be influenced by environmental factors. For instance, it is recommended to store the compound in an inert atmosphere at room temperature . The compound’s stability, efficacy, and action may be affected by factors such as temperature, light, and the presence of other chemical substances .